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Compound of Interest

Compound Name: Meiqx

Cat. No.: B10823124 Get Quote

This document provides essential safety and logistical information for the handling and disposal

of Meiqx (2-Amino-3,8-dimethylimidazo[4,5-f]quinoxaline), a potent, solid compound. All

personnel must review and understand these procedures before working with this substance.

Meiqx is a mutagenic and carcinogenic compound, classified as possibly carcinogenic to

humans (Group 2B) by the International Agency for Research on Cancer (IARC).[1] It is harmful

if swallowed and very toxic to aquatic life.[2] Due to its hazardous nature as a fine powder,

there is a significant risk of inhalation and dermal exposure during handling.[3][4]

Hazard Identification and Risk Assessment
A thorough risk assessment must be conducted before any new procedure involving Meiqx.

The primary risks are associated with handling the powdered form, which can easily become

airborne.[3]

Table 1: Meiqx Hazard Summary | Hazard Category | GHS Pictogram | Hazard Statement |

Prevention Measures | | --- | --- | --- | --- | | Acute Toxicity, Oral |

alt text

| H302: Harmful if swallowed[2] | Do not eat, drink, or smoke when using this product. Wash
hands thoroughly after handling.[2] | | Carcinogenicity |

alt text
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| Suspected of causing cancer[1][5] | Obtain special instructions before use. Use personal
protective equipment as required. | | Hazardous to the Aquatic Environment, Chronic |

alt text

| H410: Very toxic to aquatic life with long lasting effects[2] | Avoid release to the environment.
[2] Collect spillage. |

Personal Protective Equipment (PPE)
The use of appropriate PPE is the final barrier against exposure and is mandatory for all Meiqx
handling procedures.[6] The level of PPE required depends on the specific task and the

potential for exposure.

Table 2: Required PPE for Meiqx Handling Tasks

Task Minimum Required PPE

Weighing & Aliquoting (Powder)

Double Nitrile Gloves (ASTM D6978
rated), Disposable Gown (Poly-coated,
solid front), N95 Respirator (or higher),
Safety Goggles with Side Shields

Solubilization
Double Nitrile Gloves, Disposable Gown, Safety

Goggles

Administering to Cell Culture (in Biosafety

Cabinet)
Nitrile Gloves, Lab Coat

| Waste Disposal | Double Nitrile Gloves, Disposable Gown, Safety Goggles |
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start_end step ppe_item check Start: Prepare to
Enter Lab

Inspect all PPE for
damage or defects

Don Inner Gloves

Don Disposable Gown
(ensure full coverage)

Don N95 Respirator

Perform Respirator
Seal Check

Don Safety Goggles

PASS

FAIL:
Do not proceed.

Replace respirator.

FAIL

Don Outer Gloves
(over gown cuffs)

Ready to Handle Meiqx
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start decision action end Spill Occurs

Assess Spill Size
& Substance State

Small Powder Spill
(<5g)

Powder, <5g

Large Powder Spill
(>5g)

Powder, >5g

Liquid Spill

Liquid

Gently cover with
damp absorbent pads

Evacuate Area
Alert Safety Officer

Document Incident
& Report to Supervisor

Wipe from outside in
Place waste in purple bag

Decontaminate area
with 70% Ethanol
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compound

enzyme

product

effect

Meiqx
(Pro-carcinogen)

CYP1A2 Enzyme
(Hydroxylation)

Metabolic
Activation N-hydroxy-Meiqx

(Active Metabolite) Cellular DNA

Covalent
Binding DNA Adducts Genotoxic Effects

(Mutations)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Safety Protocol for Handling Meiqx].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10823124#personal-protective-equipment-for-
handling-meiqx]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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